Dimerization of cyclopropenes to bifurans using tandem metal relay catalysis†

Chemical Communications Pub Date: 2013-08-08 DOI: 10.1039/C3CC44762F

Abstract

An efficient synthesis of bifurans via dimerization of cyclopropenes has been successfully developed using a copper-promoted cycloisomerization and palladium-catalyzed dimerization cascade. These novel bifuran structures possess interesting optoelectronic properties.

Graphical abstract: Dimerization of cyclopropenes to bifurans using tandem metal relay catalysis
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